Cas no 1093741-28-6 (ethyl 5-{[3-(methylsulfanyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-{[3-(methylsulfanyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate
• CAS No: 1093741-28-6
• MF: C₁₃H₁₅N₃O₄S₂
• MW: 341.405900239944
• CID: 5390775
• Update Time: 2025-10-30

ethyl 5-{[3-(methylsulfanyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[[[3-(methylthio)phenyl]amino]sulfonyl]-1H-pyrazole-4-carboxylate
• ethyl 5-{[3-(methylsulfanyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate

• Inchi： 1S/C13H15N3O4S2/c1-3-20-13(17)11-8-14-15-12(11)22(18,19)16-9-5-4-6-10(7-9)21-2/h4-8,16H,3H2,1-2H3,(H,14,15)
• InChI Key： UUBVDBRWBOPKDS-UHFFFAOYSA-N
• SMILES： N1C=C(C(OCC)=O)C(S(NC2=CC=CC(SC)=C2)(=O)=O)=N1

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.8±60.0 °C(Predicted)
• pka: 5.61±0.50(Predicted)

Additional information on ethyl 5-{[3-(methylsulfanyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate

Comprehensive Overview of Ethyl 5-{[3-(Methylsulfanyl)Phenyl]Sulfamoyl}-1H-Pyrazole-4-Carboxylate (CAS No. 1093741-28-6)

Ethyl 5-{[3-(methylsulfanyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate (CAS No. 1093741-28-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their biological activities, including antimicrobial, anti-inflammatory, and enzyme inhibitory properties. The presence of both pyrazole and sulfamoyl moieties in its structure makes it a promising candidate for drug discovery and development.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in ethyl 5-{[3-(methylsulfanyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate due to its potential as a kinase inhibitor or anti-cancer agent. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. The compound's ability to modulate these pathways could open new avenues for therapeutic interventions.

The synthesis of CAS No. 1093741-28-6 involves multi-step organic reactions, including the introduction of the methylsulfanyl group and the formation of the pyrazole-carboxylate backbone. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for preclinical and clinical studies.

From an industrial perspective, ethyl 5-{[3-(methylsulfanyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate is also explored for its potential applications in agrochemical formulations. Its structural similarity to known herbicides and pesticides suggests that it could be effective in protecting crops from pests and diseases. With the growing emphasis on sustainable agriculture, this compound could contribute to the development of eco-friendly pest control solutions.

Another area of interest is the compound's role in material science. Researchers are investigating its use as a building block for functional materials, such as polymers or coatings with specific properties like UV resistance or antimicrobial activity. The methylsulfanyl group, in particular, may enhance the material's performance in harsh environments.

Given the increasing focus on personalized medicine and targeted therapies, CAS No. 1093741-28-6 is being studied for its potential to address unmet medical needs. Its mechanism of action, bioavailability, and toxicity profile are critical factors under evaluation. Collaborative efforts between academia and industry are essential to accelerate its translation from the lab to the market.

In summary, ethyl 5-{[3-(methylsulfanyl)phenyl]sulfamoyl}-1H-pyrazole-4-carboxylate represents a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable subject for ongoing research and development. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in health and agriculture.